Cas no 1353100-66-9 (2-HYDRAZINYLPYRIDIN-4-OL)
2-HYDRAZINYLPYRIDIN-4-OL Chemical and Physical Properties
Names and Identifiers
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- 4-Pyridinol, 2-hydrazinyl-
- 2-HYDRAZINYLPYRIDIN-4-OL
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- MDL: MFCD21090436
- Inchi: 1S/C5H7N3O/c6-8-5-3-4(9)1-2-7-5/h1-3H,6H2,(H2,7,8,9)
- InChI Key: PTIMJNRNBLQZKE-UHFFFAOYSA-N
- SMILES: C1(NN)=NC=CC(O)=C1
2-HYDRAZINYLPYRIDIN-4-OL Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-279209-1g |
2-HYDRAZINYLPYRIDIN-4-OL |
1353100-66-9 | 1g |
$1068.0 | 2023-09-09 | ||
| Enamine | EN300-279209-5g |
2-HYDRAZINYLPYRIDIN-4-OL |
1353100-66-9 | 5g |
$2802.0 | 2023-09-09 | ||
| Enamine | EN300-279209-10g |
2-HYDRAZINYLPYRIDIN-4-OL |
1353100-66-9 | 10g |
$3524.0 | 2023-09-09 | ||
| Enamine | EN300-279209-1.0g |
2-HYDRAZINYLPYRIDIN-4-OL |
1353100-66-9 | 1.0g |
$1068.0 | 2023-03-01 | ||
| Enamine | EN300-279209-2.5g |
2-HYDRAZINYLPYRIDIN-4-OL |
1353100-66-9 | 2.5g |
$2212.0 | 2023-09-09 | ||
| Enamine | EN300-279209-5.0g |
2-HYDRAZINYLPYRIDIN-4-OL |
1353100-66-9 | 5.0g |
$2802.0 | 2023-03-01 | ||
| Enamine | EN300-279209-10.0g |
2-HYDRAZINYLPYRIDIN-4-OL |
1353100-66-9 | 10.0g |
$3524.0 | 2023-03-01 |
2-HYDRAZINYLPYRIDIN-4-OL Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on 2-HYDRAZINYLPYRIDIN-4-OL
Comprehensive Overview of 2-HYDRAZINYLPYRIDIN-4-OL (CAS No. 1353100-66-9): Properties, Applications, and Research Insights
2-HYDRAZINYLPYRIDIN-4-OL (CAS No. 1353100-66-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique molecular structure. This heterocyclic derivative combines a pyridine ring with a hydrazine functional group, making it a versatile intermediate for synthesizing bioactive molecules. Researchers and industry professionals frequently search for terms like "2-HYDRAZINYLPYRIDIN-4-OL synthesis", "CAS 1353100-66-9 applications", and "hydrazinylpyridine derivatives", reflecting its relevance in drug discovery and material science.
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